Cas no 113852-35-0 (Phosphonic acid,P-[[(1S)-2-(2,6-diamino-9H-purin-9-yl)-1-(hydroxymethyl)ethoxy]methyl]-)

• Product Name: Phosphonic acid,P-[[(1S)-2-(2,6-diamino-9H-purin-9-yl)-1-(hydroxymethyl)ethoxy]methyl]-
• CAS No: 113852-35-0
• MF: C₉H₁₅N₆O₅P
• MW: 318.226361513138
• CID: 145185
• PubChem ID: 72254
• Update Time: 2025-04-19

Phosphonic acid,P-[[(1S)-2-(2,6-diamino-9H-purin-9-yl)-1-(hydroxymethyl)ethoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-[[(1S)-2-(2,6-diamino-9H-purin-9-yl)-1-(hydroxymethyl)ethoxy]methyl]-
• [1-(2,6-diaminopurin-9-yl)-3-hydroxypropan-2-yl]oxymethylphosphonic acid
• 9-(3-hydroxy-2-phosphonomethoxypropyl)-2,6-diaminopurine
• ({[(2S)-1-(2,6-diamino-9H-purin-9-yl)-3-hydroxypropan-2-yl]oxy}methyl)phosphonic acid
• (S)-((2-(2,6-Diamino-9H-purin-9-yl)-1-(hydroxymethyl)ethoxy)methyl)phosphonic acid
• 9-(3-Hydroxy-2-(phosphonylmethoxy)propyl)-2,6-diaminopurine
• Hpmpdap
• Phosphonic acid, ((2-(2,6-diamino-9H-purin-9-yl)-1-(hydroxymethyl)ethoxy)methyl)-, (S)-
• DTXSID70921218
• Phosphonic acid, [[(1S)-2-(2,6-diamino-9H-purin-9-yl)-1-(hydroxymethyl)ethoxy]methyl]-
• CHEMBL261240
• SCHEMBL172847
• (s)-9-[3-hydroxy-2-(phosphonomethoxy)propyl]-2,6-diaminopurine
• 9-[(2S)-3-Hydroxy-2-phosphonylmethoxylpropyl]-2,6-diaminopurine
• 113852-35-0
• [(2S)-1-(2,6-diaminopurin-9-yl)-3-hydroxypropan-2-yl]oxymethylphosphonic acid
• ({[1-(6-Amino-2-imino-1,2-dihydro-9H-purin-9-yl)-3-hydroxypropan-2-yl]oxy}methyl)phosphonic acid
• [(1S)-1-[(2,6-diaminopurin-9-yl)methyl]-2-hydroxy-ethoxy]methylphosphonic acid
• (S)-HPMPDAP

• Inchi： 1S/C9H15N6O5P/c10-7-6-8(14-9(11)13-7)15(3-12-6)1-5(2-16)20-4-21(17,18)19/h3,5,16H,1-2,4H2,(H2,17,18,19)(H4,10,11,13,14)/t5-/m0/s1
• InChI Key： XGTJCNSZEASLLL-YFKPBYRVSA-N
• SMILES： P(CO[C@H](CO)CN1C=NC2=C(N)N=C(N)N=C12)(=O)(O)O

Computed Properties

• Exact Mass: 318.08435
• Monoisotopic Mass: 318.084154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183
• XLogP3: -3.2

Experimental Properties

• Density: 2.05
• Boiling Point: 832.7°Cat760mmHg
• Flash Point: 457.4°C
• Refractive Index: 1.82
• PSA: 182.63
• LogP: -0.98530